Cas no 941990-78-9 (N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}-3,4-difluorobenzamide)

• Product Name: N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}-3,4-difluorobenzamide
• CAS No: 941990-78-9
• MF: C₁₆H₁₂F₂N₄O₃
• MW: 346.288290023804
• CID: 6025187
• PubChem ID: 16841345
• Update Time: 2025-10-22

N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}-3,4-difluorobenzamide
• Benzamide, 3,4-difluoro-N-(1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)-
• AKOS024644398
• 941990-78-9
• N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)-3,4-difluorobenzamide
• SR-01000912361-1
• SR-01000912361
• F2376-0668
• N-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)-3,4-difluorobenzamide

• Inchi： 1S/C16H12F2N4O3/c1-21-13-12(15(24)22(2)16(21)25)11(5-6-19-13)20-14(23)8-3-4-9(17)10(18)7-8/h3-7H,1-2H3,(H,19,20,23)
• InChI Key： SJEJUZCJYCKTQO-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(=O)N(C)C(=O)N(C)C2=NC=C1)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 346.08774658g/mol
• Monoisotopic Mass: 346.08774658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• pka: 9.91±0.20(Predicted)

Additional information on N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}-3,4-difluorobenzamide

N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4-difluorobenzamide (CAS No. 941990-78-9): A Comprehensive Overview

In the realm of pharmaceutical and medicinal chemistry, N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4-difluorobenzamide (CAS No. 941990-78-9) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrido[2,3-d]pyrimidine core and difluorobenzamide substituent, exhibits unique physicochemical properties that make it a promising candidate for various applications. Researchers and industry professionals are increasingly exploring its potential, particularly in the context of drug discovery and development.

The structural complexity of N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4-difluorobenzamide contributes to its diverse reactivity and biological activity. The presence of the 1,3-dimethyl-2,4-dioxo moiety enhances its stability, while the 3,4-difluorobenzamide group introduces electronic effects that can influence binding affinity to biological targets. These features have sparked interest in its potential as a scaffold for designing novel therapeutic agents, particularly in areas such as oncology and inflammation.

Recent advancements in synthetic chemistry have facilitated the efficient production of CAS No. 941990-78-9, enabling more extensive research into its properties. The compound's solubility profile, which varies significantly depending on the solvent system, has been a focus of optimization efforts. Researchers have noted that polar aprotic solvents tend to yield better dissolution rates, a critical factor for its potential pharmaceutical applications. This solubility characteristic aligns with current industry trends toward developing more bioavailable drug candidates.

The pharmacological potential of N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4-difluorobenzamide has been the subject of several preclinical studies. Preliminary data suggest that the compound may interact with specific kinase targets, making it relevant to current research in targeted cancer therapies. Its pyrido[2,3-d]pyrimidine core bears structural resemblance to known kinase inhibitors, which explains the growing interest from pharmaceutical companies exploring next-generation oncology treatments.

From a synthetic chemistry perspective, the preparation of CAS No. 941990-78-9 involves multi-step organic transformations that highlight modern synthetic methodologies. The key steps typically include the construction of the pyrido[2,3-d]pyrimidine ring system followed by selective functionalization at the 5-position. Recent publications have described improved synthetic routes that enhance yield and purity, addressing one of the common challenges in working with such complex heterocyclic systems.

The analytical characterization of N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4-difluorobenzamide presents interesting challenges and opportunities for analytical chemists. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are typically employed to confirm its structure and purity. These analytical methods are crucial for quality control, especially when the compound is intended for biological evaluation or material science applications.

In the context of material science, the difluorobenzamide moiety in CAS No. 941990-78-9 offers interesting possibilities for designing novel functional materials. The electron-withdrawing nature of the fluorine atoms can influence the electronic properties of the entire molecule, potentially making it useful in organic electronic applications. This aspect has gained attention as researchers explore new materials for organic light-emitting diodes (OLEDs) and other electronic devices.

The stability profile of N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4-difluorobenzamide under various conditions has been systematically studied. Results indicate that the compound demonstrates good thermal stability, with decomposition temperatures typically above 200°C. This characteristic, combined with its photostability, makes it potentially suitable for applications requiring durable materials or long-term storage of active pharmaceutical ingredients.

From a regulatory perspective, the status of CAS No. 941990-78-9 continues to evolve as more data becomes available. While currently not listed in major pharmacopeias, the compound's growing importance in research has prompted discussions about standardization and quality control measures. These developments reflect the broader trend toward more rigorous characterization of research chemicals in the pharmaceutical industry.

The commercial availability of N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4-difluorobenzamide has expanded in recent years, with several specialty chemical suppliers now offering it in various quantities and purity grades. This increased accessibility has facilitated more widespread research into its potential applications. Pricing trends indicate that as synthetic methods improve and scale-up processes are optimized, the cost per gram has been gradually decreasing, making it more accessible to academic and industrial researchers alike.

Future research directions for CAS No. 941990-78-9 are likely to focus on several key areas. These include further exploration of its biological activity, optimization of its physicochemical properties for specific applications, and development of more efficient synthetic routes. The compound's versatility suggests it may find utility across multiple disciplines, from medicinal chemistry to materials science, reflecting the interdisciplinary nature of modern chemical research.

In conclusion, N-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}-3,4-difluorobenzamide represents an intriguing example of how complex heterocyclic compounds can bridge multiple areas of scientific inquiry. Its unique structural features, combined with promising preliminary data regarding its potential applications, position it as a compound worthy of continued investigation. As research progresses, we anticipate seeing more definitive data emerge regarding its specific applications and commercial potential in various scientific and industrial sectors.